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Compound of Interest

Compound Name: Bromoform

CAS No.: 4471-18-5

Cat. No.: B7769348

Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is paramount to ensuring a safe and compliant

laboratory environment. Bromoform (CHBr₃), a halogenated organic compound, requires

careful management due to its potential health hazards and environmental impact. This guide

provides essential, step-by-step procedures for the safe disposal of bromoform, aligning with

best practices in laboratory safety and chemical handling.

Immediate Safety and Hazard Information
Understanding the properties and hazards of bromoform is the first step in its safe

management. Bromoform is a colorless to pale yellow liquid with a sweetish odor. It is

classified as a hazardous substance with several key risks.
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Hazard Classification Description
Required Personal
Protective Equipment
(PPE)

Acute Toxicity (Oral, Inhalation)
Harmful if swallowed and toxic

if inhaled.[1][2][3]

Well-ventilated area, preferably

a chemical fume hood.[4] In

case of inadequate ventilation,

wear respiratory protection.[4]

Skin Corrosion/Irritation Causes skin irritation.[1][2][3]

Protective gloves (chemically

resistant, e.g., Viton, butyl

rubber).[1] A complete suit

protecting against chemicals

may be necessary depending

on the concentration and

amount of the substance.[2]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1][2][3]

Tightly fitting safety goggles or

a face shield.[2][4]

Hazardous to the Aquatic

Environment

Toxic to aquatic life with long-

lasting effects.[1][2]

Prevent release to the

environment.[1][2]

Step-by-Step Bromoform Disposal Protocol
The recommended procedure for the disposal of bromoform is through a licensed and

qualified hazardous waste management company.[2][4] Direct release into the environment is

strictly prohibited.[2]

1. Waste Collection and Segregation:

Collect bromoform waste in a designated, compatible, and properly sealed waste container.

If possible, use the original container.[4]

Do not mix bromoform waste with other chemical waste streams unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) department.

2. Labeling:
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Clearly label the waste container with "Hazardous Waste," "Bromoform," and any other

required hazard symbols (e.g., toxic).[4]

Include the date of waste generation and the name of the responsible researcher or

laboratory.[4]

3. Storage:

Store the bromoform waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, strong acids, and metals.[5]

Keep the container tightly closed to prevent leakage.[2]

Store in a designated secondary containment area to prevent spills from reaching drains or

soil.[1]

4. Arranging for Disposal:

Contact your institution's EHS department to arrange for a pickup by a licensed hazardous

waste disposal vendor.[4]

Provide the vendor with all necessary information about the waste, including its composition

and volume.[4]

5. Handling Spills:

In case of a spill, evacuate personnel from the area.[2]

Wear appropriate PPE, including respiratory protection.[2]

Absorb the spill with an inert, non-combustible absorbent material such as vermiculite, dry

sand, or earth.[2][6]

Collect the absorbed material and place it into a sealed container for disposal as hazardous

waste.[2][6]

Ventilate the area and wash the spill site after the material has been removed.[6]
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Do not wash spills into the sewer system.[6]

6. Decontamination of Empty Containers:

Empty containers that held bromoform must also be treated as hazardous waste.[4]

Containers can be triple-rinsed with a suitable solvent. Consult your EHS department for an

appropriate solvent.[4]

The rinsate from the cleaning process must be collected and disposed of as hazardous

waste.[4]

Bromoform Waste Management Workflow
The following diagram illustrates the logical workflow for the proper management and disposal

of bromoform waste within a laboratory setting.
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Workflow for Bromoform Waste Management
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

handling and disposal of bromoform, protecting themselves, their colleagues, and the

environment. Always consult your institution's specific safety protocols and the material's Safety

Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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